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Compound of Interest

Compound Name: SJ-172550

Cat. No.: B7775890 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SJ-172550 is a potent and reversible small molecule inhibitor of Mouse double minute X

(MDMX).[1][2] It functions by binding to the p53-binding pocket of MDMX, thereby disrupting

the MDMX-p53 protein-protein interaction.[3][4] This inhibition frees the p53 tumor suppressor

to activate downstream pathways, leading to apoptosis in cells where MDMX is amplified, such

as in certain types of retinoblastoma.[5] The preparation of accurate and stable stock solutions

is a critical first step for ensuring reproducible results in in vitro and in vivo experiments.

Dimethyl sulfoxide (DMSO) is the recommended solvent for SJ-172550.[2][3] This document

provides a detailed protocol for the preparation, storage, and handling of SJ-172550 stock

solutions in DMSO.

Quantitative Data Summary
The key chemical and physical properties of SJ-172550 are summarized in the table below for

quick reference.
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Property Value

Molecular Formula C₂₂H₂₁ClN₂O₅

Molecular Weight 428.87 g/mol [1][2]

CAS Number 431979-47-4

Appearance Crystalline solid

Solubility in DMSO

≥33.33 mg/mL (77.72 mM) to 86 mg/mL (200.52

mM).[1][3] Sonication and the use of fresh,

anhydrous DMSO are recommended.[1][3]

Storage (Powder) -20°C for up to 3 years.[4]

Storage (DMSO Solution)
-80°C for up to 2 years; -20°C for up to 1 year.

[4] Avoid repeated freeze-thaw cycles.[6]

Experimental Protocol: Preparation of a 10 mM SJ-
172550 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SJ-172550 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the mass of the

compound or the volume of the solvent accordingly.

Materials and Equipment

SJ-172550 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer
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Water bath sonicator (recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculations

To prepare a 10 mM stock solution, the required mass of SJ-172550 must be calculated.

Formula: Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol )

× 1000 (mg/g)

Example Calculation for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L × 0.001 L × 428.87 g/mol × 1000 mg/g

Mass (mg) = 4.29 mg

Procedure

Preparation: Before opening, allow the vial of SJ-172550 powder to equilibrate to room

temperature for 15-20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh out the calculated amount (e.g., 4.29 mg) of SJ-172550 powder

and place it into a sterile microcentrifuge tube.

Solubilization: Add the calculated volume (e.g., 1 mL) of fresh, anhydrous DMSO to the tube

containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 10-15 minutes. Visually inspect the solution to ensure there are no visible

particulates.[3]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile cryovials.[6]
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[4]

Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the DMSO stock should be

serially diluted. The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤0.5%) to avoid cytotoxicity.[7] Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.

Visualizations
Diagram 1: SJ-172550 Stock Solution Workflow
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Caption: Workflow for preparing a 10 mM SJ-172550 stock solution.

Diagram 2: SJ-172550 Mechanism of Action
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Caption: SJ-172550 inhibits MDMX, activating p53-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.targetmol.com/compound/sj-172550
https://www.medchemexpress.com/SJ-172550.html
https://www.apexbt.com/sj-172550.html
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7775890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

